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Delmitide Acetate: Key Physical & Solubility
Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Delmitide

CAS No.: 287096-87-1

Cat. No.: S525597

The table below summarizes the fundamental physical characteristics and solubility information for

Delmitide acetate as provided by manufacturers.

Parameter Specification | Value

Product Name Delmitide acetate (RDP58 acetate) [1]

Appearance White to off-white lyophilized powder [1]

Purity > 98.55% (HPLC-grade, GMP) [1]

Molecular Weight ~1288.62 g/mol [1]

Recommended Solvent Sterile water or aqueous buffer [1]

Approximate Solubility in 6 - 8 mg/mL [1]

Water

Assisted Solubilization Gentle heating (around 37°C), brief ultrasonic treatment [1]
Methods

Storage Conditions Store at —20°C in a dry, dark environment; avoid repeated freeze-

thaw cycles [1]
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Experimental Protocol: Reconstitution and Handling

For consistent results, please follow this detailed protocol for preparing Delmitide stock solutions.

¢ Preparation and Reconstitution

o Equipment & Materials: Low-protein-binding microcentrifuge tubes and pipette tips, sterile
water or your chosen buffer (e.g., PBS), a 0.22 um sterile syringe filter.

o Procedure: Allow the vial to equilibrate to room temperature before opening to prevent
condensation. Gently tap the vial to ensure the powder is at the bottom. Reconstitute to a
concentration of 1-10 mM (or as needed for your assay) using the solvent. If the powder does
not dissolve completely, briefly vortex the solution at a medium setting.

o Assisted Dissolution: For stubborn dissolution, place the vial in a water bath at 37°C for 1-2
minutes or use a brief ultrasonic bath treatment (15-30 seconds) [1].

e Sterilization and Storage

o Filter the reconstituted solution through a 0.22 pm sterile filter into a new, sterile vial to ensure
sterility [1].

o Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles, which can
degrade the peptide.

o Store aliquots at -20°C or lower for long-term stability [1].

¢ Working Solution Preparation

o Thaw an aliquot on ice or in a refrigerator.

o Dilute the stock solution to the desired working concentration using an appropriate assay buffer.
For very low concentrations, consider adding a carrier protein like BSA (0.1-1%) to prevent
adsorption to tube walls [1].

Troubleshooting Common Solubility & Experiment
Issues

Here are solutions to frequently encountered problems.

e Problem: Peptide will not dissolve fully, or solution appears cloudy.
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o Solution: First, verify the solvent pH. Slightly acidic buffers can sometimes improve solubility. If
the solution remains cloudy after gentle heating and sonication, it may indicate the presence of
insoluble impurities. Centrifuge the solution briefly (e.g., 5 minutes at 10,000-14,000 x g) and
carefully pipette the clarified supernatant for use.

e Problem: Inconsistent results between experiments or loss of biological activity.

o Solution: This is often related to peptide degradation or handling.

= Check Storage: Confirm that the peptide has been stored at -20°C or below and has not
undergone multiple freeze-thaw cycles. Always use fresh aliquots when possible.

= Verify Concentration: The peptide's molecular weight is ~1288.62 g/mol. Use this to
accurately calculate molarities. Confirm concentration using a method like UV
spectrophotometry if available.

= Confirm Assay Conditions: Ensure that the pH and ionic strength of your assay buffer
are compatible with Delmitide's stability.

e Problem: Unexpectedly high background or non-specific binding in cellular assays.

o Solution: Delmitide is a highly active peptide. Titrate the dose carefully to establish a dose-
response curve. Including proper controls, such as a vehicle control (the solvent alone) and, if
available, a scrambled-sequence or inactive peptide control, is crucial for interpreting results
accurately.

Experimental Workflow Visualization

The diagram below outlines the logical workflow for preparing and troubleshooting Delmitide in

experiments.
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Delmitide Experimental Workflow
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Proceed to Assay

Click to download full resolution via product page

Key Considerations for Research Use

¢ Mechanism of Action: Delmitide is a rationally designed, orally active d-isomer decapeptide. Its
mechanism involves suppressing the production of key pro-inflammatory cytokines (TNF-a, IFN-y, IL-
12) and upregulating heme oxygenase-1, making it valuable for ulcerative colitis and inflammation
research [1].

¢ Research-Use Only: This peptide is intended for laboratory research and is not for human or
veterinary use [1]. Handle with appropriate PPE and dispose of waste according to institutional
regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s525597?utm_src=pdf-bulk
https://www.smolecule.com/products/s525597?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

